2-(4-Bromo-2,6-dimethylphenyl)ethanol

• Molecular Formula: C10H13BrO
• Molecular Weight: 229.11 g/mol
• IUPAC Name: 2-(4-bromo-2,6-dimethylphenyl)ethanol
• InChI: InChI=1S/C10H13BrO/c1-7-5-9(11)6-8(2)10(7)3-4-12/h5-6,12H,3-4H2,1-2H3
• InChI Key: VGUKMBPUMPQWAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CCO)C)Br

Description

2-(4-Bromo-2,6-dimethylphenyl)ethanol is a brominated aromatic alcohol characterized by a benzene ring substituted with a bromine atom at the para position, methyl groups at the 2- and 6-positions, and an ethanol side chain.

Comparison with Similar Compounds

The following analysis compares 2-(4-Bromo-2,6-dimethylphenyl)ethanol with structurally related compounds, focusing on molecular features, physicochemical properties, and metabolic pathways.

Structural and Functional Group Variations

2-(4-Bromo-2,5-dimethoxyphenyl)-ethanol (BDMPE)

• Molecular Formula : C₁₀H₁₃BrO₃
• Key Features: Bromine at position 4, methoxy groups at positions 2 and 5, ethanol side chain.
• Properties : Lower lipophilicity compared to dimethyl analogs due to polar methoxy groups.
• Metabolism : Undergoes oxidative deamination to form phenylacetic acid derivatives (e.g., 4-bromo-2,5-dimethoxyphenylacetic acid) and demethylation to produce hydroxylated metabolites. Species-specific metabolic pathways are observed .

2-(4-Bromophenyl)ethanol

• Molecular Formula : C₈H₉BrO
• Key Features: Bromine at position 4, ethanol side chain (lacking methyl substituents).
• Properties : Reduced steric hindrance and lower molecular weight (201.06 g/mol) compared to dimethyl analogs. Boiling point: 106–108°C at 1 mmHg .

1-(4-Bromo-2,6-difluoro-phenyl)-ethanol

• Molecular Formula : C₈H₇BrF₂O
• Key Features: Bromine at position 4, fluorine at positions 2 and 6, ethanol side chain.
• Properties : Increased electronegativity and smaller substituent size compared to methyl groups. Molecular weight: 237.04 g/mol .
• Reactivity : Fluorine’s electron-withdrawing effects may enhance stability against oxidative metabolism.

2-(4-Bromo-2,6-dimethylphenyl)acetic acid

• Molecular Formula : C₁₀H₁₁BrO₂
• Key Features : Bromine at position 4, methyl groups at 2 and 6, acetic acid side chain.
• Properties: Higher acidity (pKa ~4–5) compared to ethanol derivatives. Molecular weight: 243.10 g/mol.
• Hazards : Irritant (H315, H319, H335) due to carboxylic acid group .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Substituents	Boiling Point/Stability	Lipophilicity (Predicted)
2-(4-Bromo-2,6-dimethylphenyl)ethanol	~229.11	Bromo, 2,6-dimethyl, ethanol	Not reported	High (logP ~3.5–4.0)
BDMPE	261.11	Bromo, 2,5-dimethoxy, ethanol	Lower thermal stability	Moderate (logP ~2.5–3.0)
2-(4-Bromophenyl)ethanol	201.06	Bromo, ethanol	106–108°C at 1 mmHg	Moderate (logP ~2.0–2.5)
2-(4-Bromo-2,6-dimethylphenyl)acetic acid	243.10	Bromo, 2,6-dimethyl, acetic acid	Not reported	Low (logP ~1.5–2.0)

Metabolic and Toxicological Profiles

• 2-(4-Bromo-2,6-dimethylphenyl)ethanol: Likely undergoes hepatic oxidation (e.g., conversion to 2-(4-bromo-2,6-dimethylphenyl)acetic acid) or conjugation. Methyl groups may slow demethylation compared to methoxy analogs .
• BDMPE : Major metabolites include 4-bromo-2,5-dimethoxyphenylacetic acid (via oxidative deamination) and hydroxylated derivatives (via CYP450-mediated demethylation). Exhibits interspecies metabolic variability .
• Psychoactive Derivatives: Compounds like 2C-B (4-bromo-2,5-dimethoxyphenethylamine) share structural motifs but differ in amine vs. ethanol side chains. 2C-B metabolites include BDMPE, highlighting the role of ethanol derivatives in xenobiotic clearance .